Cas no 4833-93-6 (4-Pyridinecarboxylic acid, 3-sulfo-)

• Product Name: 4-Pyridinecarboxylic acid, 3-sulfo-
• CAS No: 4833-93-6
• MF: C₆H₅NO₅S
• MW: 203.172600507736
• CID: 328686
• PubChem ID: 415912
• Update Time: 2025-04-19

4-Pyridinecarboxylic acid, 3-sulfo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-sulfo-
• 3-Sulfoisonicotinic acid
• 3-SULFOPYRIDINE-4-CARBOXYLIC ACID
• 3-sulfo-4-pyridinecarboxylic acid
• 3-sulfo-isonicotinic acid
• 3-Sulfo-isonicotinsaeure
• 4-Carboxy-pyridin-3-sulfonsaeure
• 4-Pyridinecarboxylic acid,3-sulfo
• SCHEMBL2774958
• FT-0646255
• A827514
• AKOS015891648
• 4833-93-6
• DTXSID90328967

• Inchi： 1S/C6H5NO5S/c8-6(9)4-1-2-7-3-5(4)13(10,11)12/h1-3H,(H,8,9)(H,10,11,12)
• InChI Key： ZCGLTSZUDFDAEK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1C(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 202.98900
• Monoisotopic Mass: 202.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.722
• Refractive Index: 1.615
• PSA: 112.94000
• LogP: 1.10730